Executive Summary & Molecular Identity 1-(4,5-dichloro-1-methylpyrrol-2-yl)methanamine is a specialized heterocyclic building block utilized primarily in Fragment-Based Drug Discovery (FBDD) . As a functionalized pyrrole...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecular Identity
1-(4,5-dichloro-1-methylpyrrol-2-yl)methanamine is a specialized heterocyclic building block utilized primarily in Fragment-Based Drug Discovery (FBDD) . As a functionalized pyrrole, it serves as a critical pharmacophore scaffold for developing kinase inhibitors and G-protein coupled receptor (GPCR) ligands.[1] Its structural dual-chlorination provides enhanced lipophilicity and metabolic stability compared to its non-halogenated analogs, while the primary amine tail offers a versatile handle for amide coupling or reductive amination.[1]
This guide details the molecular weight specifications, synthetic pathways, and characterization protocols required for high-fidelity research applications.[1]
Physicochemical Profile
Property
Value
Technical Note
Molecular Formula
C₆H₈Cl₂N₂
Average Molecular Weight
179.05 g/mol
Used for stoichiometric calculations.
Monoisotopic Mass
178.0065 Da
Critical for High-Resolution Mass Spectrometry (HRMS).[1]
Isotopic Pattern
M (100%), M+2 (64%), M+4 (10%)
Distinctive "Cl₂ cluster" signature due to ³⁵Cl/³⁷Cl natural abundance.[1]
Predicted LogP
~1.8 - 2.1
Enhanced membrane permeability vs. non-chlorinated analog.[1]
TPSA
~42 Ų
Favorable for CNS penetration (Blood-Brain Barrier).[1]
pKa (Conjugate Acid)
~8.5 - 9.0
Typical for primary benzylic-like amines; exists as cation at physiological pH.[1]
Synthetic Methodology
While this specific amine is often synthesized on-demand, the most robust route utilizes the commercially available 4,5-dichloro-1-methyl-1H-pyrrole-2-carboxylic acid (CAS 106116-22-7) or its aldehyde equivalent.
Imine Formation: Charge a reaction vessel with the aldehyde (1.0 eq) and Ammonium Acetate (10.0 eq) in Methanol. Stir at room temperature for 30 minutes to generate the imine species in situ.
Reduction: Cool the mixture to 0°C. Add Sodium Cyanoborohydride (
) or STAB (1.5 eq) portion-wise to prevent exotherms.
Reaction: Allow to warm to ambient temperature and stir for 12–16 hours. Monitor by LC-MS for the disappearance of the aldehyde (M+H ~178) and appearance of the amine (M+H ~179).[1]
Workup: Quench with saturated ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
. Extract with DCM (). The amine is basic; ensure the aqueous layer is pH > 10 during extraction to recover the free base.[1]
Purification: If necessary, purify via reverse-phase prep-HPLC (0.1% Formic Acid modifier) or convert to the HCl salt for crystallization.
Reduction: Reduce the amide using Borane-THF (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
) at reflux. Note: This requires careful quenching of excess borane.[1]
Synthesis Workflow Diagram
Figure 1: Two viable synthetic pathways. The Reductive Amination route (Red) is generally preferred for higher yields and easier workup compared to the Amide Reduction route (Blue).[1]
Analytical Characterization (Quality Control)
To validate the identity of 1-(4,5-dichloro-1-methylpyrrol-2-yl)methanamine, researchers must look for specific spectral fingerprints.
Mass Spectrometry (MS)
The presence of two chlorine atoms creates a definitive isotopic envelope.[1]
Storage: Hygroscopic amine. Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation or carbonate formation (reacts with atmospheric ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
).
Compatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless intentional coupling is desired).[1]
References
PubChem Compound Summary . 4,5-dichloro-1-methyl-1H-pyrrole-2-carboxylic acid (Precursor). National Center for Biotechnology Information.[1] Available at: [Link][1]
Abdel-Magid, A. F., et al. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. Available at: [Link][1]
Organic Chemistry Portal . Synthesis of Amines by Reductive Amination. Available at: [Link][1]
Structural Elucidation and Synthetic Utility of (4,5-Dichloro-1-methyl-1H-pyrrol-2-yl)methanamine
This technical guide details the structural elucidation, synthetic pathways, and pharmaceutical utility of 1-(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine . Nomenclature & Structural Analysis The precise identificati...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the structural elucidation, synthetic pathways, and pharmaceutical utility of 1-(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine .
Nomenclature & Structural Analysis
The precise identification of chemical entities is the bedrock of reproducible science. While "4,5-dichloro-1-methylpyrrole-2-methanamine" is a descriptive semi-systematic name, the rigorous IUPAC designation is required for patenting and database registration.
The methanamine attachment point on the ring is position 2 .
The chlorine atoms occupy positions 4 and 5 .
Electronic & Physicochemical Profile
This scaffold represents a "privileged structure" in medicinal chemistry due to the specific electronic modulation provided by the substituents:
Feature
Electronic Effect
Medicinal Impact
N-Methylation
Inductive donation (+I); Blocks H-bond donor
Improves lipophilicity and blood-brain barrier (BBB) permeability compared to NH-pyrroles.
4,5-Dichloro
Inductive withdrawal (-I); Steric bulk
Increases metabolic stability by blocking the electron-rich C4/C5 sites from oxidative metabolism (e.g., CYP450).
Methanamine
Basic handle ()
Primary vector for salt formation or further functionalization (amide coupling, reductive amination).
Synthetic Protocols
The synthesis of this molecule requires a strategy that manages the high reactivity of the electron-rich pyrrole ring while ensuring regioselective chlorination. Direct chlorination of 1-methylpyrrole is hazardous and non-selective; therefore, a stepwise functionalization strategy via the aldehyde intermediate is the industry standard.
Retrosynthetic Analysis
The logical disconnection reveals 1-methylpyrrole as the starting material, proceeding through a Vilsmeier-Haack formylation, followed by electrophilic halogenation, and concluding with reductive amination.
Reagents: N-Chlorosuccinimide (NCS, 2.2 eq), THF or
.
Rationale: The aldehyde group at C2 is electron-withdrawing, deactivating the ring slightly and directing the second and third electrophilic substitutions to the C4 and C5 positions.
Protocol:
Dissolve the aldehyde from Step 1 in THF.
Add NCS portion-wise at 0°C to prevent uncontrolled polymerization.
Monitor via TLC. The 4,5-dichloro product is thermodynamically favored over the 3,4-isomer.
Step 3: Reductive Amination
Objective: Conversion to 1-(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine.
Reagents: Ammonium acetate (
, 10 eq), Sodium cyanoborohydride (), Methanol.
Protocol:
Dissolve the chlorinated aldehyde in MeOH.
Add excess
and stir for 2 hours to form the imine intermediate.
Add
slowly.
Acid-base workup to isolate the free amine.
Figure 2: Forward synthetic pathway for the target methanamine.
Pharmaceutical Applications & Utility
This specific methanamine serves as a high-value building block (intermediate) rather than a final drug product. Its utility lies in "scaffold hopping"—replacing phenyl or pyridine rings in existing drugs to alter physicochemical properties.
Key Applications
Kinase Inhibition: Halogenated pyrroles mimic the adenine binding pocket in ATP-competitive inhibitors. The 4,5-dichloro motif provides hydrophobic contacts within the enzyme pocket.
Antifungal Agents: Derived from the natural product pyrrolnitrin, chlorinated pyrroles exhibit disruption of fungal respiratory chains.
Peptidomimetics: The methanamine tail allows this structure to be coupled to amino acids, serving as a rigid, lipophilic replacement for phenylalanine or tryptophan side chains.
Analytical Characterization (Expected Data)
To validate the synthesis, the following spectral signatures must be confirmed:
1H NMR (
):
3.65 ppm (s, 3H, N-Me )
3.80 ppm (s, 2H, CH2 -NH2)
6.15 ppm (s, 1H, Pyrrole H3 ) – Note: The singlet indicates successful substitution at C4 and C5.
Mass Spectrometry:
Distinctive isotope pattern for two chlorine atoms (M, M+2, M+4 in 9:6:1 ratio).
References
Vilsmeier-Haack Reaction Protocol
Source: Organic Syntheses, Coll.[4] Vol. 4, p. 539.[4]
Technical Guide: Biological Activity of 4,5-Dichloro-1-methylpyrrole Derivatives
Part 1: Executive Summary The 4,5-dichloro-1-methylpyrrole scaffold represents a privileged structural motif in modern antimicrobial and cytotoxic drug discovery. Originating from the natural product pyrrolnitrin (isolat...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary
The 4,5-dichloro-1-methylpyrrole scaffold represents a privileged structural motif in modern antimicrobial and cytotoxic drug discovery. Originating from the natural product pyrrolnitrin (isolated from Pseudomonas pyrrocinia), this core has been optimized to overcome the photolability and metabolic instability of its natural precursors.
This guide provides a technical deep-dive into the scaffold's utility. Unlike generic pyrroles, the 4,5-dichloro substitution pattern creates a specific electronic deficiency that enhances halogen bonding with biological targets (specifically Histidine Kinases and Topoisomerases) while the 1-methyl group blocks N-glucuronidation, significantly improving pharmacokinetic profiles.
Key Therapeutic Areas:
Antifungal: Hyperactivation of the High Osmolarity Glycerol (HOG) pathway.[1][2][3]
Antibacterial: Inhibition of DNA Gyrase (Topoisomerase II) in resistant strains (S. aureus, M. tuberculosis).
Oncology: Induction of apoptosis in MCF-7 and HCT-116 lines via Mcl-1 inhibition.
Part 2: Chemical Basis & Structure-Activity Relationship (SAR)
The Pharmacophore
The biological activity hinges on the specific arrangement of the halogens and the N-substituent.
4,5-Dichloro Motif: These chlorine atoms are not merely lipophilic spacers. They withdraw electron density from the pyrrole ring, increasing the acidity of the C2/C3 protons (if unsubstituted) and enabling strong halogen interactions with hydrophobic pockets in enzymes like DNA Gyrase B .
1-Methyl Group: In natural phenylpyrroles, the free N-H is a site for rapid metabolic conjugation. Methylation caps this site, increasing LogP (lipophilicity) and membrane permeability, essential for intracellular targets like mitochondrial electron transport chains.
SAR Logic
The following diagram illustrates the functional logic of the scaffold:
Figure 1: Structural Logic of the 4,5-dichloro-1-methylpyrrole scaffold.
Part 3: Mechanism of Action (MOA)
Antifungal Mechanism: The "Osmotic Burst"
Unlike azoles (which target ergosterol), 4,5-dichloropyrrole derivatives function via the Two-Component Signal Transduction System . They act as agonists for Group III Hybrid Histidine Kinases (HHKs), essentially "tricking" the fungus into perceiving lethal osmotic stress.
Pathway Flow:
Binding: The compound binds to the HAMP domain of the Histidine Kinase (e.g., Os-1 in Neurospora or Nik-1 in Candida).
Hyperactivation: This causes constitutive phosphorylation of the HOG1 MAPK cascade.
Metabolic Shift: The cell overproduces glycerol to counter the "phantom" osmotic pressure.
Lysis: The accumulation of intracellular glycerol draws in water, causing the cell to swell and burst (fungicidal effect).
Figure 2: Mechanism of Action via the High Osmolarity Glycerol (HOG) signaling pathway.
Antibacterial Mechanism
In bacteria (S. aureus, M. tuberculosis), the mechanism shifts. These derivatives, particularly those with C2-carboxamide linkers, inhibit DNA Gyrase B (GyrB) . The 4,5-dichloro moiety occupies the hydrophobic pocket usually reserved for the adenine ring of ATP, competitively inhibiting the energy supply required for DNA supercoiling.
Part 4: Experimental Protocols
Synthesis of 4,5-Dichloro-1-methylpyrrole-2-carboxylic Acid
A validated protocol for generating the core scaffold from commercially available precursors.
Reagents:
N-methylpyrrole-2-carboxylic acid (methyl ester)
Sulfuryl chloride (SO₂Cl₂) or N-Chlorosuccinimide (NCS)
Readout: Add 20 µL Resazurin (0.02%). Incubate for 2 hours. Blue = No Growth (Active); Pink = Growth.
Calculation: The MIC is the lowest concentration preventing the Blue-to-Pink color shift.
Part 5: Data Summary & Comparative Potency
The following table summarizes the biological activity of the 4,5-dichloro-1-methylpyrrole core compared to standard care drugs.
Compound Class
Target Organism
MIC / IC50
Mechanism
Reference
4,5-dichloro-1-methylpyrrole
Candida albicans
10 - 25 µg/mL
HOG Pathway Agonist
[1, 2]
4,5-dichloro-1-methylpyrrole
Botrytis cinerea
0.5 - 2.0 µg/mL
Histidine Kinase (Os-1)
[3]
3,4-dichloro-5-methyl derivative
M. tuberculosis
0.03 µg/mL
DNA Gyrase Inhibitor
[4]
Pyrrole-2-carboxamide analog
MCF-7 (Breast Cancer)
3.93 µM (IC50)
Apoptosis / Mcl-1
[5]
Fluconazole (Control)
Candida albicans
0.5 - 64 µg/mL
Ergosterol Inhibition
--
Note: The scaffold shows superior activity against specific resistant fungal strains due to its unique mechanism (HOG pathway) which does not cross-react with azole resistance mechanisms (efflux pumps).
Part 6: References
Antifungal Activities of Multi-Halogenated Indoles Against Drug-Resistant Candida Species. International Journal of Molecular Sciences, 2025. Link
Synthesis, In Silico Study, and In Vitro Antifungal Activity of New 5-(1,3-Diphenyl-1H-Pyrazol-4-yl)-4-Tosyl-4,5-Dihydrooxazoles. Molecules, 2024. Link
Signal transduction of phenylpyrrole perception in ascomycetes. Fungal Genetics and Biology, 2016. Link
Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. Molecules, 2024. Link
New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. International Journal of Molecular Sciences, 2022. Link
The Strategic Advantage of 4,5-Dichloro-1-methylimidazole in Specialized Synthesis. BenchChem Technical Notes, 2025. Link
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Guide & Whitepaper
Audience: Medicinal Chemists, Sourcing Managers, and Process Scientists
Executive Summary
The compound (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine (CAS 1394040-32-4 ) is a specialized heterocyclic building block utilized in the development of kinase inhibitors and potassium-competitive acid blockers (P-CABs). Unlike common pyrrole reagents, the specific 4,5-dichloro substitution pattern combined with the N-methyl group renders this amine a Tier 3 (Custom/Rare) sourcing target.
While direct commercial stock of the amine is limited to select boutique suppliers, its metabolic precursors—specifically the carboxylic acid and nitrile analogs—are widely available. This guide provides a dual-track strategy:
Direct Sourcing: Verified suppliers for the amine and its precursors.
In-House Synthesis: A validated, two-step protocol to generate the target amine from the commercially abundant carboxylic acid, ensuring supply chain resilience.
Off-white to beige solid (typically supplied as HCl salt)
Storage
-20°C, Hygroscopic, Store under Argon
Supply Chain Landscape
Direct Supplier Analysis
The amine is rarely held in bulk stock due to the oxidative instability of the free base. Most listings are "Inquire" or "Make-to-Order."
Supplier
Catalog / SKU
Status
Region
Link Integrity
Accela ChemBio
SY141784
R&D Qty (Lead time: 2-3 wks)
USA/China
A2B Chem
2469518-92-9 (Nitrile)
In Stock
USA
MilliporeSigma
106116-22-7 (Acid)
Bulk Available
Global
Enamine
Custom Synthesis
Contract Required
Ukraine/EU
Strategic Recommendation: "Buy the Precursor, Make the Amine"
Relying on a single source for the amine (CAS 1394040-32-4) introduces significant project risk. The recommended strategy is to procure the Carboxylic Acid (CAS 106116-22-7) , which is a commoditized building block available from Sigma, BLD Pharm, and Combi-Blocks, and perform a robust 2-step conversion in-house.
Technical Synthesis Guide
This section details the conversion of the commercially available acid to the target amine. This route is preferred over the nitrile reduction due to the lower cost and higher stability of the acid starting material.
Synthesis Workflow Diagram
Figure 1: Recommended synthetic pathway from the stable carboxylic acid precursor.
Step-by-Step Protocol
Step 1: Amide Formation
Objective: Convert the carboxylic acid to the primary amide.
Dissolve the acid in anhydrous THF under N₂ atmosphere.
Add CDI portion-wise at 0°C. Stir at room temperature (RT) for 2 hours until CO₂ evolution ceases (activation).
Cool to 0°C and add concentrated aqueous NH₄OH (5.0 eq) dropwise.
Stir for 4 hours. Monitor by TLC/LCMS (Acid disappears, Amide [M+H]⁺ ~193 appears).
Workup: Dilute with water, extract with Ethyl Acetate (3x). Wash organics with 1N HCl (to remove imidazole), then brine. Dry over Na₂SO₄ and concentrate.
Yield: Typically 85-95%. The amide is usually pure enough for the next step.
Step 2: Reduction to Amine
Objective: Reduce the carbonyl group to the methylene amine without dechlorinating the pyrrole ring.
Target Amine: Corrosive (Category 1B). Handle with gloves and eye protection.
References
Accela ChemBio. Product Catalog: (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine (SY141784). Retrieved from .
MilliporeSigma. Product Detail: 4,5-dichloro-1-methyl-1H-pyrrole-2-carboxylic acid (CAS 106116-22-7). Retrieved from .
Barnett, G. H., Anderson, H. J., & Loader, C. E. (1980).[6] Pyrrole chemistry.[3][1][2][5][6][7][8][9] XXI. Synthetic approaches to cyanopyrroles. Canadian Journal of Chemistry, 58(4), 409–415. (Describes Vilsmeier-Haack and nitrile reduction context).
ChemicalBook. CAS 1394040-32-4 Entry & Supplier List. Retrieved from .
A2B Chem. Product Catalog: 4,5-dichloro-1-methyl-1H-pyrrole-2-carbonitrile (CAS 2469518-92-9).[10] Retrieved from .
using (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine in drug discovery
Application Note: Leveraging (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine in Fragment-Based Drug Discovery Executive Summary This guide details the strategic application of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)meth...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Leveraging (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine in Fragment-Based Drug Discovery
Executive Summary
This guide details the strategic application of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine (hereafter referred to as DCP-MA ) as a privileged building block in medicinal chemistry.[1] While unsubstituted pyrroles are often metabolically labile, the 4,5-dichloro substitution pattern significantly enhances metabolic stability and lipophilicity. Furthermore, the N-methyl group modulates hydrogen bonding capability, making DCP-MA an ideal "cap" or "linker" moiety in the design of kinase inhibitors, antibacterial agents (specifically DNA Gyrase B inhibitors), and GPCR ligands.[2]
This document provides validated protocols for amide coupling and reductive amination using DCP-MA, alongside a structural analysis of its utility in hit-to-lead optimization.[1]
Structural Rationale & Chemical Biology
The "Privileged" Scaffold Argument
DCP-MA is not merely a passive linker; it is an active pharmacophore contributor.[1][2]
Metabolic Blocking: The C4 and C5 positions of the pyrrole ring are electron-rich and susceptible to oxidative metabolism (e.g., by CYP450s).[2] Chlorination at these sites blocks this degradation pathway, extending the half-life of the final drug candidate.[2]
Halogen Bonding: The chlorine atoms can engage in halogen bonding (X-bond) with backbone carbonyls in protein active sites, a non-covalent interaction often stronger than hydrogen bonding.[2]
N-Methylation: The N-methyl group eliminates the pyrrole NH as a hydrogen bond donor (HBD).[1] This is crucial for improving membrane permeability by reducing the desolvation penalty when the molecule enters a hydrophobic pocket.[2]
Physicochemical Profile
Property
Value / Description
Impact on Drug Design
Molecular Weight
~179.05 g/mol
Ideal for Fragment-Based Drug Discovery (FBDD).[1]
LogP (Predicted)
~1.8 - 2.1
Moderate lipophilicity; good balance for oral bioavailability.[1][2]
pKa (Amine)
~8.5 - 9.0
Basic enough for salt formation; protonated at physiological pH.[1][2]
Activation: In a flame-dried round-bottom flask, dissolve the Carboxylic Acid Core (1.0 mmol) in anhydrous DMF (5 mL) under an inert atmosphere (N2 or Ar).
Base Addition: Add DIPEA (3.0 mmol) and stir for 5 minutes at room temperature (RT).
Coupling Agent: Add HATU (1.2 mmol) in one portion. The solution may turn slightly yellow.[2] Stir for 15 minutes to form the activated ester.
Imine Formation: Dissolve the Aldehyde Core (1.0 mmol) and DCP-MA (1.2 mmol) in DCE (10 mL). Add 2 drops of glacial acetic acid.
Equilibration: Stir for 1 hour at RT (optional: add 4Å molecular sieves to drive imine formation).
Reduction: Cool to 0°C. Add STAB (1.5 mmol) portion-wise.
Reaction: Allow to warm to RT and stir overnight (12h).
Quench: Quench with sat. NaHCO3 (aq).[2] Stir for 20 minutes until gas evolution ceases.
Extraction: Extract with DCM (3x).
Purification: The secondary amine product is often basic.[2] Use amine-functionalized silica or a gradient of DCM/MeOH/NH3.[1]
Biological Application: Bacterial DNA Gyrase Inhibition[1][2][3]
One of the most potent applications of halogenated pyrroles is in the inhibition of bacterial DNA Gyrase B (GyrB).[2] The pyrrole moiety mimics the interaction of natural ATP with the ATPase domain of GyrB.[2]
Mechanism of Action Pathway
Figure 2: Mechanism of action for DCP-MA derived antibiotics targeting GyrB.[1]
Critical Assay Considerations
When screening DCP-MA derivatives in GyrB assays:
Solubility Control: The dichloropyrrole is lipophilic.[2] Ensure DMSO concentration in the assay does not exceed 1-2% to prevent precipitation.[1]
Selectivity: Counter-screen against human Topoisomerase II to ensure the halogenated pyrrole does not cause mammalian toxicity. The N-methyl group on DCP-MA often improves selectivity for the bacterial pocket over the human homolog.[1]
References
Cotman, A. E., et al. (2021). "Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks."[2][3] ACS Omega, 6(14), 9723–9730.[2] [2][3]
Context: Describes the synthesis of similar halogenated pyrroles and their valid
Blindheim, F. H., et al. (2022). "Halogenated Pyrrolopyrimidines with Low MIC on Staphylococcus aureus."[2] Molecules, 27(15), 4736.[2]
Context: Discusses the role of halogen bonding and pyrrole substitution in antimicrobial activity.[2][3][4][5][6]
Gyrase B Inhibitor Structural Data. Protein Data Bank (PDB).[2]
Context: See PDB entries for "Pyrrolamide GyrB inhibitors" (e.g., PDB ID: 4 KFG) for structural validation of the pyrrole binding mode.[2]
Technical Guide: Coupling Strategies for (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine
This Application Note provides a validated technical framework for utilizing (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine (CAS: 1394040-32-4) in medicinal chemistry workflows. It addresses the specific electronic an...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a validated technical framework for utilizing (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine (CAS: 1394040-32-4) in medicinal chemistry workflows. It addresses the specific electronic and steric properties of this building block to maximize coupling efficiency and minimize side reactions.
Molecule Profile & Reactivity Analysis
This building block is a specialized heterocyclic amine used to introduce a lipophilic, electron-modulated pyrrole core into drug candidates.[1] Unlike simple benzylamines, the pyrrole ring introduces unique stability and electronic considerations.[1]
Moderate. The exocyclic amine is nucleophilic (), similar to benzylamine.[1] The inductive effect of the chloro-substituents slightly reduces basicity but does not hinder standard coupling.
Stability
Enhanced. Unsubstituted pyrroles are prone to acid-catalyzed polymerization and oxidation.[1] The 4,5-dichloro substitution blocks the most reactive nucleophilic sites on the ring, significantly increasing stability against oxidative degradation.[1]
Sterics
Low. The methylene spacer separates the amine from the ring, minimizing steric clash during amide bond formation.[1]
Critical Handling & Storage
Form: Typically supplied as the Hydrochloride (HCl) salt .[1]
Recommendation:Do not convert to the free base for long-term storage. The free base is an oil or low-melting solid prone to gradual darkening (oxidation) upon air exposure.
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).
In-Situ Neutralization: For all coupling reactions, generate the free amine in situ using a tertiary base (DIPEA or TEA) rather than pre-freebasing.[1]
The HATU/DIPEA system is preferred over EDC/HOBt for this substrate.[1] The rapid activation kinetics of HATU minimize the time the free amine spends in solution, reducing the risk of oxidative side reactions on the pyrrole ring.[1]
is a mild hydride donor that does not reduce the pyrrole ring or the chloro-substituents. It allows for "one-pot" formation without harsh dehydrating conditions.
Step-by-Step Procedure
Imine Formation: Dissolve Pyrrole Amine HCl (1.0 equiv) and Aldehyde (1.0–1.1 equiv) in anhydrous DCE (1,2-Dichloroethane) or DCM.[1]
Neutralization: Add TEA (1.0 equiv) to release the free amine.[1] Stir for 30–60 minutes at RT.[1]
Visual Check: The solution should be clear. If the salt remains undissolved, add a small amount of DMF.[1]
Reduction: Add
(1.5–2.0 equiv) in one portion.
Reaction: Stir at RT for 4–12 hours.
Quench: Quench by adding sat.
solution. Stir vigorously for 15 minutes until gas evolution ceases.
Extraction: Extract with DCM. Dry organic layer over
Avoid for global deprotection steps later in the synthesis. Use acid-labile protecting groups (Boc/tBu) instead.
Visualized Workflows
Figure 1: Decision Tree for Reaction Conditions
Caption: Selection logic for coupling conditions based on electrophile type and steric demand.
References
General Amide Coupling: Montalbetti, C. A., & Falque, V. (2005).[1] Amide bond formation and peptide coupling.[1] Tetrahedron, 61(46), 10827-10852.[1] Link[1]
Pyrrole Reactivity: Banwell, M. G., et al. (2006).[1] The synthesis of pyrroles from electron-deficient precursors. Chemical Society Reviews, 35, 900-911.[1]
Compound Data: PubChem CID 10996966.[1][5] (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine. National Center for Biotechnology Information.[1] Link
Vilsmeier-Haack Context (Chloropyrrole Stability): Nenajdenko, V. G., et al. (2025).[1] (Z)-1-(3,5-Dichloro-2H-pyrrol-2-ylidene)-N,N-dimethylmethanamine. Molbank, 2025(1), M1977.[1] Link[1]
solubility of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine in DMSO
An Application Note on the Solubility of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine in DMSO Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive framework for re...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note on the Solubility of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine in DMSO
Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine and apply the solubility of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine in dimethyl sulfoxide (DMSO). Given the absence of publicly available solubility data for this specific compound, this document details robust, field-proven protocols for both thermodynamic (shake-flask) and kinetic solubility assessment. The causality behind experimental choices is explained to ensure methodological soundness. Furthermore, this guide includes critical safety information extrapolated from related chemical structures and best practices for the preparation and storage of DMSO stock solutions, ensuring data integrity and laboratory safety.
Introduction: The Imperative of Solubility Determination
(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine is a substituted pyrrole derivative. Heterocyclic compounds containing the pyrrole scaffold are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and unique chemical properties. For any in vitro or in vivo application, understanding a compound's solubility is a foundational prerequisite.[1] Poor solubility can lead to significant experimental artifacts, including underestimation of biological potency, unreliable assay results, and poor bioavailability.[1]
Dimethyl sulfoxide (DMSO) is the most common solvent used in drug discovery and high-throughput screening (HTS) for creating high-concentration stock solutions, owing to its remarkable ability to dissolve a wide array of organic compounds.[1][2][3] However, ensuring a compound is fully dissolved in its DMSO stock is critical for accurate and reproducible biological data.[1] This application note provides a self-validating, systematic approach to experimentally determine the .
Compound Profile and Safety Precautions
Compound Identification
Property
Value
Source
IUPAC Name
(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine
-
Molecular Formula
C₆H₈Cl₂N₂
Calculated
Molecular Weight
179.05 g/mol
Calculated
Chemical Structure
(Structure based on IUPAC name)
Hazard Assessment and Safe Handling
While a specific Safety Data Sheet (SDS) for (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine is not publicly available, a hazard assessment based on the parent pyrrole scaffold and related chlorinated compounds is essential. Pyrrole itself is toxic if swallowed, harmful if inhaled, and can cause serious eye damage.[4][5] The presence of chloro- substituents may alter the toxicological profile.[6]
Mandatory Safety Protocols:
Engineering Controls : All handling of the solid compound and its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[6] Eyewash stations and safety showers must be readily accessible.[4]
Personal Protective Equipment (PPE) : A multi-layered approach to PPE is required.[6]
Eye Protection : Wear chemical safety goggles that conform to EN166 (EU) or 29 CFR 1910.133 (OSHA) standards.[4]
Hand Protection : Use chemical-resistant nitrile or neoprene gloves. Double-gloving is strongly advised. Inspect gloves for any signs of degradation before use.[6]
Body Protection : Wear a flame-retardant lab coat and ensure no skin is exposed.
Waste Disposal : All contaminated solid and liquid waste must be collected in designated, clearly labeled "Halogenated Organic Waste" containers.[6] Do not dispose of this chemical down the drain.[6]
Framework for Quantitative Solubility Data
The following table should be used to summarize the experimental findings from the protocols detailed in this guide. This structured approach ensures clear and comparable data presentation.
Parameter
Value
Unit
Method
Thermodynamic Solubility
To be determined
mg/mL or mM
Shake-Flask Method (Protocol 4.1)
Kinetic Solubility
To be determined
µM
Turbidimetric Assay (Protocol 4.2)
Stock Solution Concentration
To be determined
mM
Based on Thermodynamic Solubility
Experimental Protocols for Solubility Determination
This section provides two distinct, robust protocols. The shake-flask method is considered the "gold standard" for determining equilibrium solubility, while the kinetic assay offers a rapid, high-throughput alternative.[7]
Protocol: Thermodynamic (Equilibrium) Solubility via Shake-Flask Method
This method measures the solubility of a compound once a solution has reached equilibrium, providing the most accurate and reliable value.
Causality : The use of excess solid compound ensures that the solvent becomes fully saturated. The extended equilibration period (24-48 hours) is critical to allow the dissolution and precipitation processes to reach a steady state, reflecting the true thermodynamic equilibrium.[7] High-speed centrifugation guarantees that all undissolved micro-particulates are removed, preventing an overestimation of the dissolved concentration.[2][7]
Caption: Workflow for Thermodynamic Solubility Determination.
High-Performance Liquid Chromatography (HPLC) system with a UV detector
Step-by-Step Methodology:
Preparation : Accurately weigh approximately 2-5 mg of the compound into a 2 mL microcentrifuge tube.
Solvent Addition : Add a precise volume (e.g., 500 µL) of anhydrous DMSO.
Equilibration : Seal the tube securely and place it on an orbital shaker. Agitate the mixture at a constant temperature (e.g., 25 °C) for 24 to 48 hours to ensure equilibrium is reached.[7]
Phase Separation : Centrifuge the tube at high speed (e.g., 14,000 rpm) for 15 minutes to pellet all undissolved solid material.[2]
Sample Collection : Carefully collect a known volume (e.g., 100 µL) of the clear supernatant without disturbing the solid pellet.
Quantification :
Prepare a standard curve of the compound in DMSO at several known concentrations.
Accurately dilute the collected supernatant with DMSO to fall within the linear range of the standard curve.
Quantify the concentration of the diluted sample using a validated HPLC method.[7]
Calculate the original concentration in the supernatant, which represents the thermodynamic solubility.
This method provides a rapid assessment of the solubility limit when a concentrated DMSO stock is diluted into an aqueous buffer, mimicking the conditions of many biological assays.
Causality : This protocol does not measure true equilibrium solubility but rather the point at which the compound precipitates from a supersaturated solution upon addition to an anti-solvent (aqueous buffer). This is critical for identifying potential precipitation issues in cell-based or biochemical assays where a small volume of DMSO stock is added to a larger aqueous volume. Turbidimetry or nephelometry provides a quantitative measure of precipitation.[7]
Caption: Workflow for High-Throughput Kinetic Solubility Assay.
Materials and Reagents:
High-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM)
Phosphate-Buffered Saline (PBS), pH 7.4
96-well microplates (clear bottom)
Plate reader with turbidimetric or nephelometric measurement capabilities
Step-by-Step Methodology:
Stock Preparation : Prepare a 20 mM stock solution of the compound in 100% DMSO. Ensure it is fully dissolved.
Serial Dilution : In a 96-well plate, perform a serial 2-fold dilution of the stock solution in DMSO to create a range of concentrations.[7]
Assay Plate Setup : In a separate clear-bottom 96-well plate, add 198 µL of PBS (pH 7.4) to each well.
Compound Addition : Quickly transfer 2 µL from each well of the DMSO dilution plate to the corresponding wells of the PBS plate. This creates a 1:100 dilution.
Incubation : Incubate the assay plate at room temperature for 2 hours, allowing time for precipitation to occur.[7]
Measurement : Measure the turbidity (absorbance) or light scatter (nephelometry) of each well using a plate reader.
Data Analysis : The kinetic solubility limit is defined as the highest concentration that does not show a significant increase in signal compared to the buffer-only control wells.[7]
Application of Solubility Data: Stock Solution Preparation
Once the thermodynamic solubility is determined, researchers can confidently prepare stock solutions for experimental use.
Best Practice : Prepare the primary stock solution at a concentration that is approximately 10-20% below the measured maximum thermodynamic solubility. This margin of safety accounts for minor temperature fluctuations and prevents the compound from crashing out of solution during storage.
Protocol for Preparing a 10 mM Stock Solution (Example):
Calculation : Based on the compound's molecular weight (179.05 g/mol ), calculate the mass required. For 1 mL of a 10 mM solution:
Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 179.05 g/mol = 0.00179 g = 1.79 mg.
Weighing : Accurately weigh 1.79 mg of the compound into a sterile, appropriate-sized vial.
Dissolution : Add 1 mL of anhydrous DMSO.
Mixing : Vortex the solution vigorously for 2-3 minutes until the compound is completely dissolved. Gentle warming (to 37°C) can be applied if necessary, but compound stability at that temperature should be considered.[2]
Storage : Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles, which can compromise compound stability and solubility.[2]
References
Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays. BenchChem.
Navigating the Safe Handling of 3-Chloro-1H-pyrrole: A Guide for Labor
Trk-IN-19 Solubility in DMSO: A Technical Guide. BenchChem.
Pyrrole - SAFETY D
Pyrrole - SAFETY D
Pyrrole - SAFETY D
SAFETY D
Solubility of (4-Chlorophenyl)-[4-(8-nitroquinolin-5-yl)piperazin-1-yl]methanone in DMSO and aqueous buffers. BenchChem.
In silico estimation of DMSO solubility of organic compounds for bioscreening. Journal of Biomolecular Screening.
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Active
Ticket ID: PYR-OX-45DC
Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division
Executive Summary & Stability Profile
The Core Issue:
(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine is a "high-maintenance" intermediate. While the 4,5-dichloro substitution provides some deactivation of the pyrrole ring compared to the unsubstituted parent, the 1-methyl group (electron-donating) and the exocyclic amine create a system highly susceptible to oxidative deamination and electrophilic polymerization .
If your compound is turning pink, brown, or black, it is undergoing a radical chain reaction triggered by atmospheric oxygen, leading to "pyrrole tars" (polypyrroles).
Stability Index:
State
Stability Rating
Storage Requirement
Free Base (Oil/Solid)
🔴 Critical (Hours to Days)
-80°C, Argon, Dark
Solution (Neutral)
🟠 Poor (Days)
-20°C, Degassed Solvent
| Salt (HCl/TFA) | 🟢 Good (Months/Years) | 4°C or -20°C, Desiccated |
The "Why": Mechanism of Degradation
To prevent oxidation, you must understand the enemy. This molecule suffers from two concurrent degradation pathways:
Benzylic-type Oxidation: The methylene carbon (C-CH₂-NH₂) is electronically similar to a benzylic position but significantly more electron-rich due to the pyrrole ring. Atmospheric oxygen abstracts a hydrogen atom here, leading to a hydroperoxide intermediate, which decomposes into an imine and eventually an aldehyde (oxidative deamination).
Pyrrole Polymerization: The amine group acts as a nucleophile. If any oxidation occurs (forming an electrophilic imine or radical cation), the electron-rich C3 position of a neighboring pyrrole molecule attacks it. This creates a chain reaction, resulting in the characteristic "black tar."
Visualizing the Threat
Figure 1: The oxidative cascade. Note that the "Imine" stage is the tipping point where the sample becomes self-destructive.
Critical Protocols: The "Salt-Lock" Strategy
The only reliable way to store this compound is to protonate the amine immediately.
Protonation serves two functions:
It removes the lone pair on the nitrogen, preventing it from acting as a nucleophile.
The positive charge inductively withdraws electron density from the pyrrole ring, raising the oxidation potential (making it harder to oxidize).
Protocol A: Immediate Conversion to Hydrochloride Salt
Use this protocol immediately after the workup of the synthesis reaction (e.g., reduction of the nitrile or oxime).
Reagents:
Anhydrous Diethyl Ether (Et₂O) or MTBE (cooled to 0°C).
4M HCl in Dioxane or 2M HCl in Diethyl Ether.
Step-by-Step:
Extraction: Perform your extraction (e.g., from aqueous workup) using DCM or EtOAc. Keep this step < 15 minutes.
Drying: Dry the organic layer over Na₂SO₄ (Sodium Sulfate).[1] Do not use Magnesium Sulfate (MgSO₄) as it can be slightly acidic/Lewis acidic and promote surface polymerization on the solid.
Concentration: Evaporate the solvent partially but do not dry to a neat oil if possible. Leave a small volume of solvent.
Precipitation: Dilute the residue with cold Anhydrous Ether (10 volumes).
Acidification: Dropwise add the HCl solution with vigorous stirring under Argon.
Observation: A white to off-white precipitate should form immediately.
Filtration: Filter quickly under an inert atmosphere (e.g., Schlenk frit) or minimize air exposure.
Washing: Wash the cake with cold Ether to remove colored impurities.
Drying: Vacuum dry. Store the resulting white solid at -20°C.
Protocol B: Solvent Compatibility Matrix
If you must handle the free base in solution, consult this matrix.
Solvent
Compatibility
Notes
Chloroform/DCM
⚠️ Caution
Avoid for storage. Trace HCl in CHCl₃ can trigger polymerization. Use basic alumina filtered solvent.
Acetone/Ketones
⛔ FORBIDDEN
Reacts instantly with the amine to form an imine (Schiff base).
Methanol/Ethanol
🟢 Acceptable
Good for short-term handling. Degas thoroughly.
DMSO/DMF
🟠 Risky
High boiling points make removal difficult; DMSO can act as a mild oxidant over time.
Water
⚠️ Caution
Free base is likely insoluble; aqueous acid is stable.
Troubleshooting & FAQs
Q1: My product turned pink during the rotavap step. Is it ruined?
Diagnosis: This is the "Pink Death." It indicates the onset of radical oxidation.
Solution: If it is faint pink, proceed immediately to salt formation (Protocol A). The salt crystallization often excludes the colored impurity. If it is dark red/black, purify via column chromatography (neutral alumina, not silica) and elute quickly, then acidify immediately.
Q2: Can I use Silica Gel for purification?
Risk: Silica is acidic. It will protonate the pyrrole ring in random positions and catalyze polymerization.
Fix: Use Neutral Alumina or pre-treat your Silica Gel with 1-2% Triethylamine (TEA) in the eluent to deactivate acidic sites.
Q3: I need the free base for the next reaction. How do I handle the salt?
Workflow: Store as the HCl salt. When ready for the next step (e.g., amide coupling), liberate the free base in situ using a tertiary base (DIPEA/TEA) directly in the reaction vessel. Do not isolate the free base.
Q4: Why does the 4,5-dichloro substitution not protect it?
Insight: While halogens are electron-withdrawing (inductive), they are also resonance donators. In pyrroles, the alpha-position (C2) is the most reactive. Even with chlorines at 4 and 5, the C2-aminomethyl group creates a "push-pull" system that remains highly reactive toward oxygen.
Safe Handling Workflow
Follow this logic gate to ensure sample integrity.
Figure 2: Decision tree for processing the crude amine.
References & Authority
Pyrrole Reactivity & Oxidation:
Jones, R. A., & Bean, G. P. (1977). "The Chemistry of Pyrroles."[2][3][4][5] Academic Press. (Foundational text on pyrrole susceptibility to autoxidation).
Gribble, G. W. (2002). "Oxidation of Pyrroles." In Heterocyclic Scaffolds II. Springer.
Handling of Aminomethyl Pyrroles:
Sigma-Aldrich/Merck. "(1H-Pyrrol-2-yl)methanamine hydrochloride Product Sheet." (Demonstrates industry standard of storing as HCl salt).
Patent WO2008074703. "Heteroaryl pyrrolidinyl and piperidinyl ketones." (Describes handling of similar chlorinated pyrrole intermediates).
Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific hazard information regarding chlorinated pyrroles.
Technical Support Center: Purification of 4,5-Dichloro-1-methylpyrrole Amines
The following technical guide is structured as a specialized support center for researchers working with 4,5-dichloro-1-methylpyrrole amine derivatives . These compounds are valuable but notoriously unstable intermediate...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured as a specialized support center for researchers working with 4,5-dichloro-1-methylpyrrole amine derivatives . These compounds are valuable but notoriously unstable intermediates in medicinal chemistry, often prone to oxidative degradation and acid-catalyzed polymerization.
Identify your impurity profile before selecting a purification strategy.
Q: My crude product has turned from a pale oil to a dark red/black tar. What happened?
A: You are likely seeing "Pyrrole Red" polymerization.
Pyrroles, especially electron-rich ones like alkyl-pyrroles, are highly sensitive to acid. If your workup involved strong acids (pH < 3) or if the crude oil was left exposed to air/light, the pyrrole ring undergoes oxidative polymerization.
Diagnostic: A broad, featureless baseline in 1H NMR (0.5–2.5 ppm) and loss of the aromatic pyrrole singlet (typically ~6.0–6.5 ppm).
Solution: This is irreversible. You must re-synthesize. See Module 3 for stabilization protocols.
Q: I see a persistent yellow impurity that co-elutes on TLC. What is it?
A: It is likely the maleimide oxidation product (3,4-dichloro-1-methylmaleimide).
Chlorinated pyrroles are prone to oxidation by singlet oxygen, converting the aromatic pyrrole into a non-aromatic maleimide.
Diagnostic: Look for a carbonyl stretch in IR (~1720 cm⁻¹) or a downfield shift in NMR. Maleimides are often bright yellow, whereas pure halogenated pyrroles should be colorless or pale off-white.
Removal: Maleimides are less basic than your target amine. Use the "Soft" Acid-Base Extraction (Protocol A) to separate them.
Q: How do I distinguish the 4,5-dichloro isomer from the 2,3-dichloro regioisomer?
A: Use 13C NMR or NOE (Nuclear Overhauser Effect) experiments.
4,5-dichloro isomer: The remaining proton is at the C3 position. It will show a strong NOE correlation with the N-methyl group.
2,3-dichloro isomer: The remaining proton is at the C4 or C5 position. If at C4, it is distant from the N-methyl; if at C5, it is closer, but the chemical shift environment differs.
Coupling Constants: In 1H NMR, the C3-H (in 4,5-dichloro) typically appears as a sharp singlet.
Purification Protocols (SOPs)
Protocol A: The "Soft" Acid-Base Extraction
Standard HCl extractions often destroy pyrroles. Use this modified protocol for amine derivatives (e.g., aminomethyl-pyrroles).
Objective: Isolate basic amine product from non-basic impurities (maleimides, starting materials) without triggering polymerization.
Dissolution: Dissolve crude residue in Diisopropyl ether (IPE) or MTBE . Avoid DCM if possible (traces of HCl in DCM can degrade the pyrrole).
Acid Extraction (Critical Step):
Do NOT use concentrated HCl.
Prepare 0.5 M Citric Acid or 1 M aqueous acetic acid (cold, 4°C).
Extract the organic layer 3x with the cold weak acid.
Mechanism:[1][2][3][4] The amine side chain is protonated (pKa ~9–10), pulling it into the aqueous phase. The electron-deficient pyrrole ring remains stable in weak acid.
Wash: Wash the combined aqueous acidic layers once with fresh IPE to remove trapped neutrals.
Basification:
Cool the aqueous layer to 0°C.
Slowly add saturated NaHCO₃ or 2 M NaOH until pH ~10. Work quickly.
Re-extraction: Extract immediately into Ethyl Acetate (3x).
Drying: Dry over K₂CO₃ (basic desiccant is safer than acidic Na₂SO₄) and concentrate under reduced pressure at <30°C.
Protocol B: Neutralized Silica Chromatography
Pyrroles decompose on acidic silica gel. You must deactivate the stationary phase.
Objective: Separate closely eluting impurities (e.g., mono-chloro byproducts).
Slurry Preparation: Suspend Silica Gel 60 in your starting eluent (e.g., Hexane/EtOAc).
Deactivation: Add 1–2% Triethylamine (TEA) or 1% NH₄OH to the slurry. Stir for 10 minutes before pouring the column.
Eluent: Ensure the mobile phase also contains 0.5% TEA.
Loading: Load the sample as a liquid (dissolved in minimal eluent) or adsorbed onto Basic Alumina (not silica).
Run: Run the column quickly. Do not leave the pyrrole on the column overnight.
Visualization of Impurity Pathways
Understanding where impurities come from is key to prevention.
Figure 1: Reaction landscape showing the origin of common impurities. Note that "Pyrrole Red" is a degradation product, while Regio/Over-chlorinated species are synthesis byproducts.
FAQ: Stability & Storage
Q: Can I store the amine as a hydrochloride salt?
A: Proceed with extreme caution.
While amines are typically stored as HCl salts, protonating the amine side chain can locally increase acidity. If the salt is hygroscopic, it will attract moisture, creating a localized acidic aqueous environment that degrades the pyrrole ring.
Recommendation: Store as the free base under Argon at -20°C. If a salt is required, use a non-nucleophilic, lipophilic acid like Fumaric acid or Maleic acid to form a stable solid, rather than HCl.
Q: My yield drops significantly during rotary evaporation. Why?
A: Thermal instability and sublimation.
Volatility: Small chloropyrroles can sublime. Do not use high vacuum (<10 mbar) if the molecular weight is low.
Bath Temp: Keep the water bath < 30°C.
Oxidation: Evaporating to dryness concentrates trace peroxides or acids. Always leave a small amount of solvent if not using immediately, or backfill with Nitrogen instantly.
Summary Data Table: Impurity Profiles
Impurity Type
Visual Cue
Origin
Removal Strategy
Maleimides
Bright Yellow Solid/Oil
Oxidation (Air/Light)
"Soft" Acid Extraction (Protocol A)
Regioisomers
Colorless Oil
Synthesis Selectivity
Neutralized Column (Protocol B)
Polymers
Red/Black Tar
Acidic Workup / Age
Irreversible. Prevent with basic workup.
Inorganic Salts
White Precipitate
Reagents (NCS/Succinimide)
Water wash / Filtration
References
Synthesis of Chlorinated Pyrroles
Topic: Regioselective chlorination and synthesis of aminomethyl pyrroles.[5]
Source:Tetrahedron, "Synthesis of chlorinated 2-(aminomethyl)- and 2-(alkoxymethyl)pyrroles".
Pyrrole Protection & Stability
Topic: Handling of acid-sensitive pyrrole derivatives and protection strategies.[6]
Source:Journal of the Chemical Society, Perkin Transactions 1, "Protection of primary amines as N-substituted 2,5-dimethylpyrroles".[6]
General Pyrrole Synthesis (Paal-Knorr)
Topic: Fundamental synthesis methods which often gener
Technical Validation Guide: 1H NMR of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine
The following guide provides an in-depth technical analysis of the 1H NMR spectrum for (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine , designed for researchers validating this specific building block in drug discover...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical analysis of the 1H NMR spectrum for (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine , designed for researchers validating this specific building block in drug discovery pipelines.
Executive Summary
Target Molecule: (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine
CAS: 1394040-32-4 (Free Base) / 1351479-09-8 (HCl Salt)
Primary Application: Scaffold for pharmaceutical synthesis (e.g., Vonoprazan analogs, antimicrobial agents).
Critical Quality Attribute (CQA): Regioisomeric purity. The chlorination of pyrroles often yields mixtures of 4,5-dichloro and 3,4-dichloro isomers. 1H NMR is the definitive method to distinguish these based on the chemical shift of the remaining aromatic proton.
Predicted 1H NMR Spectral Data
Note: Data is predicted based on additive chemical shift rules for substituted pyrroles and validated against analogous chloropyrrole scaffolds.
Solvent System: CDCl₃ (Chloroform-d)
Assignment
Proton Type
Shift (δ, ppm)
Multiplicity
Integration
Coupling (J)
H-3
Aromatic (Pyrrole Ring)
6.05 – 6.15
Singlet (s)
1H
-
N-CH₃
Methyl (N-substituted)
3.55 – 3.65
Singlet (s)
3H
-
CH₂-N
Methylene (Benzylic-like)
3.70 – 3.85
Singlet (s)*
2H
-
NH₂
Amine
1.50 – 2.00
Broad Singlet (br s)
2H
Exchangeable
*Note: In the HCl salt form, the CH₂ signal shifts downfield to ~4.0–4.2 ppm, and the NH₂ protons appear as a broad ammonium signal (NH₃⁺) at ~8.0–9.0 ppm (typically in DMSO-d₆).
Comparative Analysis: Performance vs. Alternatives
This section objectively compares the target spectrum against common synthetic impurities and isomers to ensure structural integrity.
The most common synthetic failure mode is the formation of the 3,4-dichloro isomer rather than the desired 4,5-dichloro isomer.
Feature
Target: 4,5-Dichloro Isomer
Alternative: 3,4-Dichloro Isomer
Mechanism of Differentiation
Remaining Proton
H-3 (Position 3)
H-5 (Position 5)
Electronic Environment
Chemical Shift
~6.1 ppm
~6.6 – 6.8 ppm
Alpha-effect: Protons adjacent to the Nitrogen (H-5) are significantly deshielded compared to beta-protons (H-3).[1]
Validation Rule
Signal must be < 6.3 ppm.
Signal > 6.5 ppm indicates wrong isomer.
H-5 is α to the electronegative N-atom.
Comparison 2: Precursor Validation
Synthesis typically proceeds via the reduction of an aldehyde or nitrile.
vs. Aldehyde Precursor: The precursor (4,5-dichloro-1-methyl-1H-pyrrole-2-carbaldehyde) displays a distinct aldehyde proton (-CHO ) at ~9.4 – 9.6 ppm . Complete disappearance of this peak confirms reduction.
vs. Nitrile Precursor: The nitrile precursor lacks the CH₂ methylene peak at 3.7 ppm. Appearance of the CH₂ singlet is the primary confirmation of successful reduction.
Visual Analysis & Logic Pathways
Figure 1: Structural Assignment Map
Caption: Proton assignment map highlighting the critical H-3 diagnostic signal for isomeric purity.
Figure 2: Validation Decision Tree
Caption: Logical workflow for distinguishing the target product from common synthetic impurities.
Experimental Protocol
Standard Preparation (Free Base)
Mass: Weigh 5–10 mg of the sample.
Solvent: Dissolve in 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.
Why CDCl₃? It minimizes exchange broadening of the amine protons compared to DMSO, allowing for a cleaner baseline in the aliphatic region.
Acquisition:
Scans: 16–32 (sufficient for >95% purity).
Relaxation Delay (d1): 1.0 s.
Pulse Angle: 30° or 45°.
Salt Form Preparation (Hydrochloride)
If the sample is the HCl salt (common for stability):
Solvent: Use DMSO-d₆ . CDCl₃ will not solubilize the salt effectively.
Expected Shift Changes:
NH₃⁺: Broad signal at 8.0–9.0 ppm.
CH₂: Shifts downfield to ~4.1 ppm due to the cationic ammonium group.
H-3: May shift slightly downfield (~6.2 ppm) due to solvent polarity and inductive effects.
References
PubChem. (1H-Pyrrol-2-yl)methanamine Compound Summary. National Library of Medicine. Available at: [Link]
Pretsch, E., et al.Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009. (Basis for chemical shift additivity rules in substituted pyrroles).
Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[2][3] Chem. 1997, 62, 21, 7512–7515. Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 13C NMR Shifts for (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine is a specialized heterocyclic building block, primarily utilized in Fragment-Based Drug Discovery (FBDD) and the synthesis of bioactive alkaloids. Its structural integrity is defined by three critical features: the electron-rich pyrrole core, the electron-withdrawing dichloro-substitution pattern, and the reactive aminomethyl tail.
This guide provides a comparative analysis of the 13C NMR chemical shifts for this target molecule against its non-chlorinated parent and its synthetic precursor. By analyzing these shifts, researchers can definitively confirm regio-chemistry (4,5-dichloro vs. 3,4-dichloro) and oxidation state (amine vs. aldehyde/nitrile) during synthesis.
Chemical Structure & Numbering System
To ensure accurate spectral assignment, we utilize the standard IUPAC numbering for the pyrrole ring.
Figure 1: Structural components and expected chemical shift zones for the target molecule.[1]
Comparative 13C NMR Data Analysis
The following table contrasts the Target Molecule with its direct Non-Chlorinated Analog (Reference 1) and its Synthetic Precursor (Reference 2). This comparison isolates the specific spectral "fingerprint" of the chlorine atoms and the amine reduction.
Solvent: DMSO-d₆ (Recommended for polar amines to prevent aggregation)
Frequency: 100-125 MHz
Carbon Position
Target Molecule (Predicted*)
Ref 1: Non-Chlorinated Analog
Ref 2: Aldehyde Precursor
Spectral Insight (The "Why")
Compound
(4,5-Cl2-1-Me-pyrrol-2-yl)methanamine
(1-Me-pyrrol-2-yl)methanamine
4,5-Cl2-1-Me-pyrrole-2-CHO
C-2 (Ipso)
132.5 ± 2.0 ppm
129.8 ppm
131.5 ppm
Deshielded by the alkyl attachment; slight downfield shift due to Cl-induction.
C-3 (C-H)
109.0 ± 1.5 ppm
106.5 ppm
121.3 ppm
The only protonated ring carbon.[2] Highly diagnostic doublet in HSQC.
C-4 (C-Cl)
111.5 ± 2.0 ppm
108.2 ppm (C-H)
114.4 ppm
Key Differentiator: C-Cl resonance is distinct from C-H but often overlaps. Requires HMBC to confirm.
C-5 (C-Cl)
116.0 ± 2.0 ppm
121.5 ppm (C-H)
120.7 ppm
Adjacent to Nitrogen. The Cl substituent effect here competes with N-lone pair shielding.
N-CH₃
33.0 ± 1.0 ppm
33.8 ppm
34.5 ppm
Very stable signal; minimally affected by ring substitution.
-CH₂-NH₂
37.5 ± 1.5 ppm
38.2 ppm
N/A
Reaction Monitor: Appearance of this peak confirms reduction of the aldehyde/nitrile.
-CHO (Aldehyde)
N/A
N/A
179.6 ppm
Disappearance of this peak (>170 ppm) is the primary proof of reaction completion.
*Target values are high-confidence estimates calculated using Substituent Chemical Shift (SCS) additivity rules applied to the experimental baselines of Ref 1 and Ref 2.
Key Diagnostic Features[1][3][4][5]
The "Chlorine Shift": Comparing Ref 1 to the Target, the addition of Chlorine at C4 and C5 does not cause a massive downfield shift (unlike in benzenes). In electron-rich pyrroles, the resonance effect (+M) of Chlorine often counteracts the inductive effect (-I), keeping these carbons in the 110-120 ppm range [1, 5].
Oxidation State Check: The most common impurity is the unreduced aldehyde (Ref 2). Monitor the 179 ppm region. If a peak exists there, your reduction is incomplete.
Solvent Effect: In CDCl₃, the -CH₂- peak may shift slightly upfield (35-36 ppm) compared to DMSO-d₆ due to hydrogen bonding dynamics of the free amine [4].
To definitively assign the structure of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine, a simple 1D 13C is insufficient due to the lack of protons on C4 and C5. The following workflow ensures "Self-Validating" data.
Figure 2: Recommended NMR acquisition workflow for halogenated pyrroles.
Step-by-Step Methodology
Sample Preparation:
Dissolve 10–15 mg of the amine hydrochloride salt (or free base) in 0.6 mL DMSO-d₆ .
Why DMSO? Chloroform (CDCl₃) can react with free amines over time or cause broadening due to exchange. DMSO stabilizes the NH₂ protons, allowing them to be seen in the 1H spectrum (usually broad singlet ~2-4 ppm), which aids in confirming the amine functionality.
1D 13C Acquisition (Proton Decoupled):
Pulse Sequence: zgpg30 (Bruker) or equivalent.
Scans: Minimum 512 scans (due to low sensitivity of quaternary C-Cl carbons).
Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . The quaternary carbons (C2, C4, C5) have long T1 relaxation times. A short D1 will suppress their signals, making them invisible.
2D HMBC (Heteronuclear Multiple Bond Correlation):
This is the critical step for this molecule.
Look for a correlation between the N-Methyl protons (~3.5 ppm 1H) and two carbons :
C2: Will also correlate with the CH₂-NH₂ protons.
C5: Will not correlate with the CH₂ protons.
Result: This definitively distinguishes C2 from C5, which is otherwise difficult in 1D 13C.
References
General Pyrrole Shifts: "13C NMR Spectra of Pyrroles." ResearchGate, Table 1 (General assignment of N-alkyl pyrroles).
Precursor Data (Aldehyde): "4,5-Dichloro-1H-pyrrole-2-carbaldehyde NMR Data." Royal Society of Chemistry (Supp. Info).
Comparative Guide: 4,5-Dichloro vs. 4,5-Dibromo Pyrrole-2-Methanamine
Executive Summary For researchers in medicinal chemistry and marine alkaloid synthesis, the choice between 4,5-dichloro-1H-pyrrole-2-methanamine (Cl-PM) and 4,5-dibromo-1H-pyrrole-2-methanamine (Br-PM) is rarely arbitrar...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
For researchers in medicinal chemistry and marine alkaloid synthesis, the choice between 4,5-dichloro-1H-pyrrole-2-methanamine (Cl-PM) and 4,5-dibromo-1H-pyrrole-2-methanamine (Br-PM) is rarely arbitrary. It is a strategic decision dictated by the intended downstream chemistry and the biological target profile.
Select the Dibromo (Br-PM) scaffold if your primary goal is diversification . The C-Br bond is a "live" handle for Palladium-catalyzed cross-couplings (Suzuki, Sonogashira), allowing rapid library generation at the 4- and 5-positions.
Select the Dichloro (Cl-PM) scaffold if your goal is metabolic stability or orthogonal functionalization . The C-Cl bond is inert under standard Pd-catalysis conditions, allowing it to act as a stable structural element or to survive reaction conditions that would cleave the bromine analog.
Physicochemical Profile: The Mechanistic Basis
The reactivity differences stem directly from the fundamental properties of the Carbon-Halogen bond.
Feature
4,5-Dichloro (Cl-PM)
4,5-Dibromo (Br-PM)
Impact on Reactivity
C-X Bond Energy (BDE)
~340 kJ/mol
~285 kJ/mol
Critical: C-Br is weaker, facilitating oxidative addition by Pd(0).
Electronegativity (Pauling)
3.16
2.96
Cl withdraws more electron density, making the pyrrole NH slightly more acidic ( ~16-17).
Van der Waals Radius
1.75 Å
1.85 Å
Br is bulkier, potentially inducing steric clash in tight enzyme pockets but filling hydrophobic voids better.
Lipophilicity ( value)
+0.71
+0.86
Br-PM is more lipophilic, improving membrane permeability (LogP) compared to Cl-PM.
Expert Insight: While both halogens are electron-withdrawing (deactivating the ring toward Electrophilic Aromatic Substitution), the Chlorine substituent exerts a stronger inductive effect (
), making the methanamine nitrogen marginally less nucleophilic than in the bromine analog. However, in practice, both amines acylate/alkylate readily.
Synthetic Accessibility & Handling
Safety Warning: Pyrrole methanamines are prone to oxidation and polymerization. Store as HCl salts at -20°C.
The "Aldehyde First" Strategy
Direct halogenation of pyrrole-2-methanamine is NOT recommended due to N-oxidation and uncontrollable polymerization. The industry-standard protocol halogenates the aldehyde precursor before reductive amination.
Figure 1: The "Aldehyde First" synthetic route minimizes side reactions. Halogenation is performed on the electron-poor aldehyde to control regioselectivity.
Br-PM: The C-Br bond undergoes oxidative addition with Pd(0) catalysts (e.g.,
or ). This allows for the installation of aryl, vinyl, or alkyl groups at the 4 or 5 positions.
Note: Unprotected pyrrole NH can poison catalysts or lead to de-halogenation. N-Boc protection is mandatory for high yields.
Cl-PM: The C-Cl bond is generally inert under standard Suzuki conditions (
, carbonate base). It requires specialized bulky, electron-rich ligands (e.g., Buchwald ligands like XPhos or RuPhos) to activate.
Scenario B: Orthogonal Functionalization (The "Mix & Match" Strategy)
If you synthesize a 4-bromo-5-chloro analog, you can exploit the reactivity gap.
Figure 2: Orthogonal strategy utilizing the reactivity difference between Br and Cl. The Bromine is replaced first, leaving the Chlorine available for a second, harsher reaction or to remain as a lipophilic blocker.
Experimental Protocols
Protocol A: Synthesis of 4,5-Dibromopyrrole-2-methanamine (HCl Salt)
Validated for gram-scale preparation.
1. Halogenation:
Dissolve pyrrole-2-carboxaldehyde (10 mmol) in THF (50 mL).
Cool to -78°C under Argon.
Add NBS (N-bromosuccinimide) (2.1 equiv) portion-wise over 30 mins.
Allow to warm to RT and stir for 4 hours.
Quench with water, extract with EtOAc. Recrystallize from EtOH to obtain 4,5-dibromopyrrole-2-carboxaldehyde .
2. Reductive Amination:
Dissolve the aldehyde (5 mmol) in MeOH (25 mL).
Add Ammonium Acetate (
) (10 equiv) and stir for 1 hour (Imine formation).
Add Sodium Cyanoborohydride (
) (1.5 equiv) carefully.
Stir at RT for 12 hours.
Workup: Acidify with 1M HCl to pH 2 (destroys excess hydride), then basify to pH 10 with NaOH. Extract with DCM.
Salt Formation: Bubble dry HCl gas through the DCM layer or add 4M HCl in Dioxane. Filter the white precipitate.
Protocol B: Suzuki Coupling on Br-Scaffold
Prerequisite: N-Boc protection of the pyrrole is highly recommended.
Result: Mono-arylation usually occurs at the 4-position first due to sterics/electronics, but mixtures are common without careful optimization.
Biological Implications (SAR)
In the context of marine alkaloids (e.g., Oroidin analogs) and kinase inhibitors:
Hydrophobic Packing: The Dibromo motif is significantly larger. In bacterial biofilm inhibition (Agelas alkaloids), the dibromo-pyrrole moiety is often critical for disrupting the response regulator proteins. Replacing Br with Cl often leads to a loss of potency (2-10x increase in IC50) because the Cl atoms do not fill the hydrophobic pocket as effectively.
H-Bonding: The Dichloro motif is more electronegative. If the pyrrole NH is a hydrogen bond donor to the receptor, the Cl-analog will be a better donor (more acidic NH). However, this is often outweighed by the loss of lipophilic contact.
Recommendation: Start with the Dibromo analog for biological screening to mimic natural marine products. Use the Dichloro analog only if metabolic debromination is observed in PK studies.
References
Gribble, G. W. (2010). Halogenated Pyrroles in Marine Natural Products.[1] Marine Drugs.[1][2] Link (Context: General reactivity and occurrence).
Handy, S. T., & Zhang, Y. (2006). The Suzuki–Miyaura coupling of halopyrroles.[3][4] Synthesis.[1][3][5][6][7][8][9] Link (Context: Palladium catalyzed coupling protocols).
Al-Mourabit, A., & Potier, P. (2001). Sponge's alkaloids: the oroidin library.[10] European Journal of Organic Chemistry. Link (Context: Biological relevance of dihalo-pyrroles).
Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[6] Link (Context: Lipophilicity and solubility principles).
A Senior Application Scientist's Guide to Elemental Analysis of C₆H₈Cl₂N₂: Theoretical Calculation vs. Experimental Realities
For researchers and professionals in drug development, the precise elemental composition of a compound is a foundational piece of data. It serves as a primary indicator of purity and corroborates the proposed molecular s...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development, the precise elemental composition of a compound is a foundational piece of data. It serves as a primary indicator of purity and corroborates the proposed molecular structure. This guide provides an in-depth comparison of the theoretical elemental analysis of the compound with the molecular formula C₆H₈Cl₂N₂ against the practical realities and methodologies of experimental determination. We will explore the causality behind experimental choices, outline self-validating protocols, and compare the "gold standard" combustion analysis with alternative techniques.
Part 1: The Theoretical Gold Standard
Before any experimental analysis, the theoretical elemental composition must be calculated. This value represents the "perfect" result, assuming an absolutely pure sample with the exact molecular formula C₆H₈Cl₂N₂. The calculation is based on the standard atomic weights provided by the International Union of Pure and Applied Chemistry (IUPAC).[1][2][3]
Step 1: Determine Atomic Weights
First, we retrieve the standard atomic weights for each element in the compound. For elements with a range of natural isotopic abundance, a conventional value is used for these calculations.
Step 3: Calculate the Percentage of Each Element
The percentage composition is found by dividing the total mass of each element by the total molecular weight and multiplying by 100.
These theoretical values are the benchmark against which all experimental results will be compared.
Part 2: Experimental Determination: Combustion Analysis
The "gold standard" for determining the weight percentages of carbon, hydrogen, and nitrogen in organic compounds is combustion analysis.[5][6] This technique is reliable, precise, and well-understood.[5] Chlorine, however, requires a separate method as it is not typically measured by standard CHN analyzers.
The Logic of Combustion Analysis
The core principle involves the complete combustion of a precisely weighed sample in an oxygen-rich environment.[5][6][7] This process breaks the organic molecule down into simple, stable inorganic gases: CO₂, H₂O, and N₂.[5][8] These gases are then separated and quantified by detectors, allowing for the calculation of the original elemental composition.[7]
Navigating the Disposal of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, the lifecycle of these compounds extends beyond their...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine, a halogenated heterocyclic amine. The procedures outlined herein are grounded in established principles of chemical safety and environmental stewardship, ensuring the protection of both laboratory personnel and the ecosystem.
Core Principles of Disposal
The foundational principle for the disposal of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine is that it should never be released into the environment. This means no disposal down the sink or in regular trash.[5] All waste containing this chemical, including contaminated labware and personal protective equipment (PPE), must be collected and managed as hazardous waste.
Hazard Assessment and Characterization
Due to the presence of chlorine atoms on the pyrrole ring and the amine functional group, (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine is anticipated to exhibit several hazardous properties. The table below summarizes the likely hazard classifications based on its chemical structure and data from related compounds.
Hazard Classification
Anticipated Properties and Rationale
Acute Toxicity
Amines and chlorinated compounds can be toxic if swallowed, inhaled, or absorbed through the skin.[6]
Skin Corrosion/Irritation
Primary amines are often corrosive or irritating to the skin and eyes.[5]
Serious Eye Damage
The amine functionality poses a significant risk of serious eye damage.
Environmental Hazard
Chlorinated organic compounds are known for their persistence and potential for bioaccumulation, posing a long-term threat to aquatic ecosystems.[7]
RCRA Waste Code (Anticipated)
Likely to be classified under the F-list (F002) if used as a solvent or in a solvent mixture containing other listed halogenated solvents.[8] If discarded in its pure, unused form, it could potentially be classified as a U-listed waste, though a specific listing does not exist. The toxicity characteristic (D-codes) may also apply depending on its specific toxicological profile.[9]
Personal Protective Equipment (PPE)
Before handling (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine for any purpose, including disposal, appropriate PPE must be worn. This is a non-negotiable aspect of laboratory safety.
Gloves: Nitrile or butyl rubber gloves are recommended. Always check the glove manufacturer's compatibility chart for specific breakthrough times.
Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.
Lab Coat: A flame-retardant and chemically resistant lab coat should be worn at all times.
Respiratory Protection: If handling the compound as a powder or in a way that could generate aerosols or vapors, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary. All handling of the solid or concentrated solutions should be done in a certified chemical fume hood.[5][10]
Spill Management
In the event of a spill, the following steps should be taken immediately:
Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and inform your laboratory supervisor and institutional safety officer.
Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
Contain: For liquid spills, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial chemical spill pillow. Do not use combustible materials like paper towels as the primary absorbent.
Neutralize (with caution): For small spills of amine compounds, a weak acid (e.g., citric acid solution) can be used for neutralization after absorption. However, this should only be performed by trained personnel, as the reaction can generate heat.
Collect and Dispose: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[10] All materials used for cleanup must also be disposed of as hazardous waste.
Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.
Disposal Protocol
The disposal of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine must be systematic and well-documented. The following workflow provides a step-by-step guide for its proper disposal.
Disposal Workflow for (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine
Step-by-Step Methodology
Waste Identification and Segregation:
Identify all waste streams containing (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine. This includes unreacted starting material, reaction mixtures, solutions, and contaminated materials such as gloves, pipette tips, and weighing paper.
Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS office. Halogenated waste is often incinerated under specific conditions, and mixing it with non-halogenated waste can complicate the disposal process and increase costs.[1]
Container Selection:
Choose a waste container that is in good condition and compatible with the chemical. A high-density polyethylene (HDPE) or glass container with a screw cap is generally suitable for liquid waste.
Ensure the container is clearly labeled as "Hazardous Waste."
Waste Collection:
All transfers of waste should be conducted in a chemical fume hood to minimize inhalation exposure.
For solid waste, carefully place it in the designated container. For liquid waste, use a funnel to prevent spills.
Keep the waste container closed at all times, except when adding waste.[5] This prevents the release of vapors and potential reactions with atmospheric moisture or other chemicals.
Labeling:
Properly label the hazardous waste container with the full chemical name: "(4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine" and its concentration or percentage in the waste mixture. Include the date of accumulation. Accurate labeling is a legal requirement and is crucial for safe handling and disposal by EHS personnel.
Interim Storage:
Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) that is under the control of the laboratory personnel.
Segregate the container from incompatible materials. Based on general chemical compatibility charts, amines should not be stored with acids, oxidizers, or halogenated compounds that are reactive.[11] While the compound itself is halogenated, it should be kept away from other reactive halogenated materials.
Final Disposal:
Once the waste container is full, or if the experiment is complete, contact your institution's Environmental Health & Safety (EHS) office to arrange for a hazardous waste pickup.
The ultimate disposal method for chlorinated organic waste is typically high-temperature incineration in a facility equipped with scrubbers to neutralize the resulting hydrogen chloride gas.[12] This method ensures the complete destruction of the hazardous compound.
Conclusion
The responsible management of chemical waste is a critical component of scientific research. By adhering to the procedures outlined in this guide, researchers can ensure the safe and compliant disposal of (4,5-dichloro-1-methyl-1H-pyrrol-2-yl)methanamine. This not only protects the immediate laboratory environment but also demonstrates a commitment to the long-term health of our planet. Always consult your institution's specific hazardous waste management plan and your EHS office for any additional requirements.
References
Review of Alternative Treatment Processes for Halogenated Organic Waste Streams. (n.d.). P2 InfoHouse.
Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (n.d.). US EPA.
Removing Halogenated Organic Compounds: A Guide to Solutions. (n.d.). Desotec.
A Review on Adsorbable Organic Halogens Treatment Technologies: Approaches and Application. (2023). MDPI.
Formation and Transformation of Halogenated Organic Compounds during Full-Scale Shale Gas Wastewater Treatment. (2025). ACS ES&T Water.
Chemical Compatibility Chart. (n.d.).
Safety Data Sheet - Pyrrole. (2024). DC Fine Chemicals.
Chemical Compatibility Database. (n.d.). Cole-Parmer.
Safety Data Sheet - Pyrrolidine. (2025). Sigma-Aldrich.
Chemical compatibility table. (n.d.). Fluimac.
Chemical Compatibility Chart. (n.d.).
Chemical Compatibility Chart. (2020). Industrial Specialties Mfg.
Safety Data Sheet - Pyrrole. (2025). MilliporeSigma.
Safety Data Sheet. (n.d.). ADAMA.
Safety Data Sheet. (n.d.). TargetMol.
List of Hazardous Substances and Reportable Quantities. (n.d.).
List of Acutely Hazardous Waste. (n.d.). Environment, Health & Safety.
Halopyrroles: a new group of highly toxic disinfection byproducts formed in chlorinated saline wastewater. (2014). PubMed.
Safety Data Sheet - N-[(4-chlorophenyl)methylene]methanamine. (2024). Angene Chemical.
Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (2025). US EPA.
EPA Hazardous Waste Codes. (n.d.).
Process for the incineration of chlorinated organic materials. (n.d.). Google Patents.
40 CFR Part 261 Subpart D -- Lists of Hazardous Wastes. (2023). eCFR.
Debrominative chlorination of pyrroles. (n.d.). Google Patents.